![molecular formula C17H16FeOS B594159 (R)-Ferrocenyl p-Tolyl Sulfoxide CAS No. 130225-27-3](/img/structure/B594159.png)
(R)-Ferrocenyl p-Tolyl Sulfoxide
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Overview
Description
Synthesis Analysis
The synthesis of p-Tolyl Methyl Sulfoxide [®-pTMSO] has been reported . In another study, the internal dynamics of MTSO were investigated using broadband rotational spectroscopy .Molecular Structure Analysis
The molecular structure of MTSO was studied using broadband rotational spectroscopy . The effective ground state (r0) geometry was derived using the rotational constants from the parent species and the 34 S and eight 13 C singly substituted isotopologues .Chemical Reactions Analysis
The anions of “®-(+)-Methyl p-tolyl sulfoxide” undergo addition reaction with nitrones to form optically active a-substituted N-hydroxylamines . In another study, the catalytic activity of ®-6,6’-Diphenyl-BINOL in combination with Ti(O-i-Pr)4 for the asymmetric oxidation of sulfides was explored .Scientific Research Applications
Enantioselective Synthesis and Fractionation
(R)-Ferrocenyl p-Tolyl Sulfoxide has been used in flash chromatography for enantiomeric enrichment, demonstrating a strong enantiomeric fractionation, which is crucial in asymmetric synthesis (Diter et al., 1994).
Negishi Cross-Coupling Reactions
This compound has been applied in highly selective Negishi cross-coupling reactions, which are important in creating complex organic molecules. It has shown significant reactivity and yields in these processes (Cotton et al., 2003).
Formation of Metal Complexes
The compound has been used to synthesize the first planar-chiral stable carbene and its metal complexes, highlighting its potential in organometallic chemistry (Bolm et al., 2002).
Ligand in Catalysis
It has been utilized in the preparation of C2-Symmetric Bis-sulfoxides, serving as ligands in Rhodium- and Ruthenium-catalyzed hydrogenations (Wang et al., 2006).
Vanadium-Catalyzed Asymmetric Epoxidation
The compound has been used in synthesizing planar chiral ferrocenes that act as ligands in vanadium-catalyzed asymmetric epoxidation of allylic alcohols (Bolm & Kuehn, 2001).
Chiral Catalysts
It has also been employed in the synthesis of new chiral ferrocenyl amine sulfide complexes, which are used as asymmetric catalysts (Okoroafor et al., 1988).
Mechanism of Action
Target of Action
It’s known that enantiopure sulfoxides, a class to which this compound belongs, have important roles in asymmetric synthesis and have useful biological properties .
Mode of Action
It’s known that sulfoxides can undergo addition reactions with nitrones to form optically active α-substituted n-hydroxylamines . This suggests that ®-Ferrocenyl p-Tolyl Sulfoxide could interact with its targets through similar addition reactions.
Biochemical Pathways
It’s known that sulfoxides play a significant role in asymmetric synthesis . This suggests that the compound could affect biochemical pathways related to the synthesis of chiral molecules.
Pharmacokinetics
The compound’s properties such as its optical activity and enantiomeric excess, which could impact its bioavailability, have been studied .
Result of Action
It’s known that the compound can undergo addition reactions with nitrones to form optically active α-substituted n-hydroxylamines . This suggests that the compound could induce the formation of these molecules in a cellular context.
Action Environment
Environmental factors can influence the action, efficacy, and stability of ®-Ferrocenyl p-Tolyl Sulfoxide. For instance, the compound’s rotational spectrum was studied using chirped-pulse Fourier transform microwave spectroscopy in the frequency range of 18–26 GHz . The study found that the compound’s internal rotation and inversion dynamics could be influenced by factors such as temperature and pressure .
Future Directions
Future research could focus on the internal dynamics of MTSO and similar compounds, particularly the arrangement of the sulfoxide group . The low energy barrier for the methyl top internal rotation implies an electron-withdrawing effect of the group at the opposite side of the phenyl ring . This could have implications for the design of new compounds and reactions.
Properties
IUPAC Name |
cyclopenta-1,3-diene;1-[(S)-cyclopenta-1,4-dien-1-ylsulfinyl]-4-methylbenzene;iron(2+) |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11OS.C5H5.Fe/c1-10-6-8-12(9-7-10)14(13)11-4-2-3-5-11;1-2-4-5-3-1;/h2-9H,1H3;1-5H;/q2*-1;+2/t14-;;/m0../s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAAXXGKGRWQHLR-UTLKBRERSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)C2=C[CH-]C=C2.[CH-]1C=CC=C1.[Fe+2] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)[S@@](=O)C2=C[CH-]C=C2.[CH-]1C=CC=C1.[Fe+2] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FeOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60659816 |
Source
|
Record name | Iron(2+) cyclopenta-2,4-dien-1-ide 2-[(S)-4-methylbenzene-1-sulfinyl]cyclopenta-2,4-dien-1-ide (1/1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60659816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
130225-27-3 |
Source
|
Record name | Iron(2+) cyclopenta-2,4-dien-1-ide 2-[(S)-4-methylbenzene-1-sulfinyl]cyclopenta-2,4-dien-1-ide (1/1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60659816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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